cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone

• Molecular Formula: C22H22FNO
• Molecular Weight: 335.4 g/mol
• IUPAC Name: cyclohexyl-[1-[(4-fluorophenyl)methyl]indol-3-yl]methanone
• InChI: InChI=1S/C22H22FNO/c23-18-12-10-16(11-13-18)14-24-15-20(19-8-4-5-9-21(19)24)22(25)17-6-2-1-3-7-17/h4-5,8-13,15,17H,1-3,6-7,14H2
• InChI Key: ZWSSWMBRNJBZOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)C2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)F

Description

Cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone is a synthetic organic compound that belongs to the class of indole derivatives It is characterized by the presence of a cyclohexyl group, a fluorobenzyl group, and an indole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone typically involves multiple steps, starting with the preparation of the indole core One common method involves the Fischer indole synthesis, where phenylhydrazine reacts with a ketone under acidic conditions to form the indole ring

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, controlled temperatures, and pressure conditions. The scalability of the synthesis process is crucial for industrial applications, and continuous flow reactors may be employed to achieve this.

Chemical Reactions Analysis

Types of Reactions

Cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the indole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Br₂, Cl₂) and nitrating agents (HNO₃) are used under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: It may be used in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific biological context and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

N1-cyclohexyl-4-(4-fluorobenzyl)-1,4-diazepane-1-carbothioamide: This compound shares structural similarities but differs in its functional groups and overall structure.

FUB-UR-144: Another compound with a fluorobenzyl group, but with different core structures and applications.

Uniqueness

Cyclohexyl[1-(4-fluorobenzyl)-1H-indol-3-yl]methanone is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its indole core is a common motif in many biologically active compounds, making it a valuable scaffold for drug development.